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Compound of Interest

Compound Name: 1-Tridecene

Cat. No.: B165156

An In-depth Technical Guide

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1-tridecene, tailored for researchers, scientists, and professionals in drug
development. The information is presented to facilitate easy access and comparison, with a
focus on quantitative data and the methodologies used for their determination.

General and Chemical Properties

1-Tridecene is an unsaturated aliphatic hydrocarbon classified as an alkene.[1] Its fundamental
properties are summarized below.

Property Value Source(s)
Molecular Formula CisHzs [1]
Molecular Weight 182.35 g/mol [1]
IUPAC Name tridec-1-ene [1]
CAS Number 2437-56-1 [1]
Appearance Colorless to pale yellow liquid [2]
Odor Mild, pleasant odor [1]
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Physical and Chemical Data

The following tables provide detailed quantitative data on the key physicochemical properties of

1-tridecene.

Table 2.1: Thermal Properties
Property Value Unit Conditions Source(s)
Boiling Point 232 -233 °C at 760 mmHg [31[4]
Melting Point -13t0 -23 °C (11031041
Flash Point 79 °C Closed Cup [1112114]
Autoignition _

Temperature Not available °C [4]

Table 2.2: Density and Refractive Index
Property Value Unit Conditions Source(s)
Density 0.766 g/mL at 20 °C [2][4]
Specific Gravity 0.765 - 0.769 at 20 °C [2][5]

Refractive Index ~ 1.4330-1.4350  at 20 °C (D-line)  [1][2][3]

Property Value Unit Conditions Source(s)
Vapor Pressure 0.0638 mmHg at 25 °C [1]

Water Solubility 0.03674 mg/L at 25 °C 2]

(estimated)

Soluble in
o benzene, very
Solubility in )
) soluble in [1]
Organic Solvents
ethanol and
ether
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Table 2.4: Other Physicochemical :

Property Value Unit Source(s)
Vapor Density 6.3 (Air=1) [4]
Surface Tension 24.5 dynes/cm [5]

LogP (Octanol-Water _
" . 6.59 (Estimated) [1]
Partition Coefficient)

Experimental Protocols

The determination of the physicochemical properties of 1-tridecene follows standardized
methodologies to ensure accuracy and reproducibility. Below are summaries of the typical
experimental protocols based on internationally recognized standards.

Determination of Boiling Point

The boiling point of 1-tridecene is determined using methods such as ASTM D1078, "Standard
Test Method for Distillation Range of Volatile Organic Liquids."[6][7][8][9][10]

e Principle: This test method covers the determination of the distillation (boiling) range of
chemically stable organic liquids that boil between 30 and 350°C.[8][9][10]

o Apparatus: A distillation flask, condenser, graduated cylinder for receiving the distillate, and a
calibrated thermometer or temperature sensor.

e Procedure: A 100 mL sample is placed in the distillation flask. The sample is heated, and the
vapor is passed through a condenser. The temperature at which the first drop of condensate
falls from the condenser is recorded as the initial boiling point. The temperature is
continuously monitored as the distillation proceeds, and the boiling range is determined by
recording temperatures at various percentages of the recovered volume. The final boiling
point is the maximum temperature observed during the distillation.[6]

Determination of Melting Point (Freezing Point)

The melting point, or more accurately for this type of compound, the freezing point, is
determined by methods like ASTM D2386, "Standard Test Method for Freezing Point of Aviation
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Fuels."[11][12][13][14][15]

e Principle: This method determines the temperature at which solid hydrocarbon crystals,
formed on cooling, disappear when the temperature of the fuel is allowed to rise.[12]

o Apparatus: A jacketed sample tube, a stirrer, a calibrated thermometer, and a cooling bath.

e Procedure: A 25 mL sample is placed in the sample tube and cooled in the cooling bath while
being continuously stirred. The sample is observed for the formation of solid crystals. Once
crystals appear, the tube is removed from the bath, and the sample is allowed to warm up
slowly while being stirred. The temperature at which the last crystals disappear is recorded
as the freezing point.[13]

Determination of Density

The density of 1-tridecene is measured using a digital density meter according to ASTM
D4052, "Standard Test Method for Density, Relative Density, and API Gravity of Liquids by
Digital Density Meter."[16][17][18][19][20]

e Principle: A small volume of the liquid sample is introduced into a U-shaped oscillating tube,
and the change in the oscillating frequency of the tube caused by the sample is used to
determine its density.[17]

o Apparatus: A digital density meter with a U-tube oscillator and a temperature-controlled cell.

e Procedure: The instrument is calibrated with dry air and a reference standard of known
density (e.g., pure water). The sample is then injected into the clean, dry U-tube. The
instrument measures the oscillation period and calculates the density of the sample at the
specified temperature.[18]

Determination of Refractive Index

The refractive index is determined using a refractometer following the ASTM D1218, "Standard
Test Method for Refractive Index and Refractive Dispersion of Hydrocarbon Liquids."[1][2][3]
[21][22][23][24]

¢ Principle: This method measures the refractive index of transparent and light-colored
hydrocarbon liquids.[2] The refractive index is the ratio of the velocity of light in a vacuum to
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its velocity in the substance.

o Apparatus: A calibrated refractometer (e.g., an Abbe-type refractometer) with a light source
(typically a sodium D-line) and a temperature-controlled prism.[1]

e Procedure: A few drops of the sample are placed on the prism of the refractometer. The
instrument is adjusted to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs of the eyepiece. The refractive index is then read from the scale. The
temperature must be carefully controlled and recorded, as the refractive index is
temperature-dependent.[22]

Determination of Flash Point

The flash point is determined using a closed-cup tester, such as the Pensky-Martens
apparatus, as described in ASTM D93, "Standard Test Methods for Flash Point by Pensky-
Martens Closed Cup Tester."[25][26][27][28][29][30][31]

e Principle: The sample is heated in a closed cup at a controlled rate. An ignition source is
periodically introduced into the vapor space above the liquid. The flash point is the lowest
temperature at which the application of the ignition source causes the vapors to ignite.[29]

o Apparatus: A Pensky-Martens closed-cup tester, which includes a test cup, a lid with a
shutter mechanism for introducing the ignition source, a stirrer, and a heating source.

e Procedure: The sample is placed in the test cup and heated at a specified rate while being
stirred.[30] At regular temperature intervals, the stirring is stopped, and the ignition source is
applied by opening the shutter. The test is continued until a flash is observed.[25]

Determination of Vapor Pressure

The vapor pressure of 1-tridecene can be determined using the ASTM D5191, "Standard Test
Method for Vapor Pressure of Petroleum Products (Mini Method)."[4][5][32][33][34]

o Principle: This automated method determines the total vapor pressure exerted in a vacuum
by a small, air-containing, volatile liquid sample.[4]

 Apparatus: An automated vapor pressure instrument.
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Procedure: A chilled, air-saturated sample is introduced into a temperature-controlled test
chamber. The volume of the chamber is then expanded, creating a vacuum. The pressure in
the chamber is measured after it reaches equilibrium at the test temperature (typically 37.8
°C).[32]

Determination of Water Solubility

The water solubility of 1-tridecene is determined following a method like the OECD Guideline
105, "Water Solubility."[35][36][37][38][39]

Principle: This guideline describes two primary methods: the column elution method for
substances with low solubility and the flask method for substances with higher solubility.
Given the low expected solubility of 1-tridecene, the flask method is generally appropriate
for initial assessment. A saturated solution is prepared, and the concentration of the
substance in the aqueous phase is determined.[38]

Apparatus: A flask, a means of agitation (e.g., magnetic stirrer), a temperature-controlled
environment, and an analytical instrument for concentration measurement (e.g., gas
chromatography).

Procedure: An excess amount of 1-tridecene is added to a known volume of water in a flask.
The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium
(e.g., 24-48 hours). After equilibration, the mixture is centrifuged or filtered to separate the
agueous phase from the undissolved substance. The concentration of 1-tridecene in the
clear aqueous phase is then determined using a suitable analytical technique.[38]

Workflow for Physicochemical Property
Determination

The following diagram illustrates a logical workflow for the determination and application of

physicochemical property data in a research and development setting.
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Phase 1: Planning and Preparation
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Identify Required Physicochemical Properties.

Select Standard Experimental Protocols (e.g., ASTM, OECD)
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Perform Melting Point Determination
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Figure 1: Workflow for Physicochemical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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